Cas no 1219841-92-5 (ethyl 4-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-amidopiperidine-1-carboxylate)

• Product Name: ethyl 4-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-amidopiperidine-1-carboxylate
• CAS No: 1219841-92-5
• MF: C₁₅H₁₈N₆O₄
• MW: 346.341222286224
• CID: 6195410
• PubChem ID: 49676432
• Update Time: 2025-10-31

ethyl 4-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-amidopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-amidopiperidine-1-carboxylate
• ethyl 4-[3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-amido]piperidine-1-carboxylate
• ethyl 4-(3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-carboxamido)piperidine-1-carboxylate
• VU0521734-1
• F5827-0162
• AKOS024519912
• 1219841-92-5
• ethyl 4-[(3-pyrazin-2-yl-1,2,4-oxadiazole-5-carbonyl)amino]piperidine-1-carboxylate

• Inchi： 1S/C15H18N6O4/c1-2-24-15(23)21-7-3-10(4-8-21)18-13(22)14-19-12(20-25-14)11-9-16-5-6-17-11/h5-6,9-10H,2-4,7-8H2,1H3,(H,18,22)
• InChI Key： MUMIEMNPFPUPCN-UHFFFAOYSA-N
• SMILES： O(CC)C(N1CCC(CC1)NC(C1=NC(C2C=NC=CN=2)=NO1)=O)=O

Computed Properties

• Exact Mass: 346.13895308g/mol
• Monoisotopic Mass: 346.13895308g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 123Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on ethyl 4-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-amidopiperidine-1-carboxylate

Introduction to Ethyl 4-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-amidopiperidine-1-carboxylate (CAS No. 1219841-92-5)

Ethyl 4-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-amidopiperidine-1-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by its CAS number 1219841-92-5, belongs to a class of heterocyclic molecules that are widely studied for their pharmacological properties. The presence of multiple functional groups, including pyrazin-2-yl, 1,2,4-oxadiazole, and piperidine, makes this molecule a promising candidate for further investigation in drug discovery and development.

The chemical structure of Ethyl 4-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-amidopiperidine-1-carboxylate is characterized by a complex arrangement of atoms that contributes to its distinct reactivity and interaction with biological targets. The pyrazin-2-yl moiety, in particular, is known for its ability to modulate various enzymatic pathways, making it a valuable component in the design of bioactive molecules. Additionally, the 1,2,4-oxadiazole ring is a well-documented pharmacophore that exhibits a range of biological effects, including anti-inflammatory and antimicrobial properties.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target complex diseases such as cancer, neurodegenerative disorders, and infectious diseases. Ethyl 4-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-amidopiperidine-1-carboxylate has emerged as a compound of interest in this context due to its potential to interact with multiple biological targets. For instance, studies have suggested that this molecule may inhibit the activity of certain kinases and other enzymes that are implicated in disease progression. Its ability to modulate these pathways makes it a promising candidate for further investigation in preclinical studies.

The synthesis of Ethyl 4-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-amidopiperidine-1-carboxylate involves a series of multi-step reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the formation of the 1,2,4-oxadiazole core through cyclocondensation reactions. Subsequent functionalization steps introduce the piperidine and amidopiperidine moieties, which are critical for the compound's biological activity. The final step involves the esterification of the carboxylic acid group to yield the ethyl ester derivative.

The pharmacological evaluation of Ethyl 4-3-(pyrazin-2-yl)-1,2,4-oxadiazole-5-amidopiperidine-1-carboxylate has revealed several interesting properties that make it an attractive candidate for drug development. In vitro studies have demonstrated its ability to inhibit the growth of various cancer cell lines by inducing apoptosis and inhibiting proliferation. Additionally, preliminary data suggest that this compound may have anti-inflammatory effects by modulating cytokine production and inhibiting inflammatory pathways.

The potential therapeutic applications of Ethyl 4-(3-pyrazinoyl)-1H-pyrazolo[3',4':5',6']pyridine derivative extend beyond oncology. Research has also explored its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of this compound to cross the blood-brain barrier and interact with central nervous system targets makes it a promising candidate for further investigation in this area.

The safety profile of Ethyl 4-(3-pyrazinoyl)-1H-pyrazolo[3',4':5',6']pyridine derivative is another critical aspect that has been studied in preclinical trials. Initial toxicity studies have shown that the compound is well-tolerated at moderate doses but may exhibit some side effects at higher concentrations. Further research is needed to fully characterize its safety profile and identify any potential long-term effects.

The development of novel pharmaceutical agents often involves collaboration between academic researchers and industry scientists. Ethyl 4-(3-pyrazinoyl)-1H-pyrazolo[3',4':5',6']pyridine derivative serves as an excellent example of how interdisciplinary research can lead to significant advancements in drug discovery. By combining synthetic chemistry expertise with pharmacological evaluation techniques, researchers have been able to identify promising candidates for further development.

The future directions for research on Ethyl 4-(3-pyrazinoyl)-1H-pyrazolo[3',4':5',6']pyridine derivative include optimizing its chemical structure for improved bioavailability and efficacy. Additionally, further studies are needed to elucidate the precise mechanisms by which this compound exerts its biological effects. These efforts will be crucial in determining its potential as a therapeutic agent and guiding future drug development strategies.